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Compound of Interest

Compound Name: TC-G 1005

Cat. No.: B15605227 Get Quote

Technical Support Center: TC-G 1005
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the solubility of TC-G 1005. The information is tailored for

researchers, scientists, and drug development professionals to facilitate seamless

experimentation.

Troubleshooting Guide
This guide addresses common issues encountered during the dissolution and use of TC-G
1005.

Issue 1: My TC-G 1005 is not dissolving in aqueous buffers.

Question: I am trying to dissolve TC-G 1005 directly in an aqueous buffer (e.g., PBS), but it

is not dissolving or is precipitating. What should I do?

Answer: TC-G 1005 has low solubility in aqueous solutions. It is recommended to first

prepare a concentrated stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO)

or ethanol.[1] This stock solution can then be further diluted into your aqueous experimental

medium. Be mindful of the final concentration of the organic solvent in your assay, as high

concentrations can affect experimental outcomes.

Issue 2: My TC-G 1005 precipitates when I dilute the stock solution into my aqueous medium.
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Question: I have a stock solution of TC-G 1005 in DMSO, but when I add it to my cell culture

media or buffer, a precipitate forms. How can I prevent this?

Answer: Precipitation upon dilution of a DMSO stock solution into an aqueous medium is a

common issue for hydrophobic compounds. Here are several strategies to overcome this:

Reduce Final Concentration: The final concentration of TC-G 1005 in your aqueous

medium may be too high. Try working with a lower final concentration.

Increase Mixing: When diluting, add the stock solution dropwise to the aqueous medium

while vortexing or stirring vigorously to promote rapid dispersion.

Use of Surfactants/Co-solvents: For in vivo studies or challenging in vitro systems, using a

formulation with surfactants or co-solvents is recommended. A common formulation

involves a mixture of DMSO, PEG300, Tween-80, and saline.[2]

Warm the Solution: Gently warming the solution may help in dissolving the compound, but

be cautious about the temperature stability of TC-G 1005 and other components in your

medium.[2]

Sonication: Sonication can also be used to aid dissolution after dilution.[2]

Issue 3: I need to prepare TC-G 1005 for in vivo administration.

Question: What is the recommended procedure for preparing TC-G 1005 for oral

administration in animal studies?

Answer: Due to its poor aqueous solubility, specific formulations are required for in vivo use.

MedchemExpress provides two detailed protocols to achieve a clear solution of at least 2.5

mg/mL.[2] One common vehicle consists of a mixture of DMSO, PEG300, Tween-80, and

saline.[2] Another option is a formulation of DMSO and corn oil.[2] It is crucial to ensure the

components of the vehicle are compatible with your animal model and experimental design.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for making a stock solution of TC-G 1005?
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A1: The recommended solvents for preparing stock solutions of TC-G 1005 are DMSO and

ethanol. It is soluble in both solvents up to 100 mM.[1]

Q2: How should I store my TC-G 1005 stock solution?

A2: Stock solutions of TC-G 1005 should be stored at -20°C for long-term use (up to one year)

or at -80°C for extended storage (up to two years).[2]

Q3: What is the mechanism of action of TC-G 1005?

A3: TC-G 1005 is a potent and selective agonist for the G protein-coupled bile acid receptor 1

(GPBAR1), also known as TGR5.[3] Activation of TGR5 by TC-G 1005 has been shown to

increase plasma levels of glucagon-like peptide-1 (GLP-1) and reduce blood glucose levels in

mice.[1][3]

Data Presentation
Table 1: Solubility of TC-G 1005 in Common Solvents

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 39.95 [1]

Ethanol 100 39.95 [1]

Table 2: Formulations for In Vivo Studies
Protocol

Solvent
Composition

Achievable
Concentration

Reference

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (6.26

mM)
[2]

2
10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (6.26

mM)
[2]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of TC-G 1005 powder (Molecular

Weight: 399.48 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.995 mg of TC-G 1005.

Dissolution: Add the appropriate volume of DMSO to the TC-G 1005 powder. For 1 mL of a

10 mM solution, add 1 mL of DMSO.

Mixing: Vortex the solution until the TC-G 1005 is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation (using Protocol 1 from Table 2)

This protocol is for preparing a 1 mL working solution with a final concentration of 2.5 mg/mL.

Prepare a 25 mg/mL stock solution of TC-G 1005 in DMSO.

Dispense Co-solvents: In a sterile tube, add 400 µL of PEG300.

Add TC-G 1005 Stock: Add 100 µL of the 25 mg/mL TC-G 1005 stock solution in DMSO to

the PEG300 and mix thoroughly.

Add Surfactant: Add 50 µL of Tween-80 to the mixture and mix until uniform.

Add Saline: Add 450 µL of saline to the mixture to bring the final volume to 1 mL. Mix until a

clear solution is obtained.
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Stock Solution Preparation

In Vivo Formulation (≥ 2.5 mg/mL)

Weigh TC-G 1005 Powder Add DMSO or Ethanol Vortex / Sonicate 100 mM Stock Solution

Start with DMSO Stock Add PEG300 Add Tween-80 Add Saline Final Formulation

Click to download full resolution via product page

Caption: Workflow for preparing TC-G 1005 stock and in vivo solutions.
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Caption: Simplified signaling pathway of TC-G 1005 via TGR5 activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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